2-(Benzyloxy)-6-nitroaniline
Cat. No. B7778701
M. Wt: 244.25 g/mol
InChI Key: SLTIDGKIYKFTSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07598397B2
Procedure details
A mixture of 2-amino-3-nitro-phenol (1.54 g, 0.01 mol), benzyl bromide (1.71 g, 0.01 mol) and K2CO3 (1.54 g, 0.011 mol) in DMF (5.0 mL) was stirred at room temperature. After 20 h, reaction mixture was diluted with water (100 mL) and extracted with EtOAc (100 mL×3). Combined organic layers were washed with 2N NaOH (20 mL×3), water (100 mL), brine (100 mL), dried over anhydrous sodium sulfate and concentrated to afford 2-Benzyloxy-6-nitro-phenylamine, I-107 (2.01 g).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][C:3]=1[OH:11].[CH2:12](Br)[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.C([O-])([O-])=O.[K+].[K+]>CN(C=O)C.O>[CH2:12]([O:11][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]([N+:8]([O-:10])=[O:9])[C:2]=1[NH2:1])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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1.54 g
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Type
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reactant
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Smiles
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NC1=C(C=CC=C1[N+](=O)[O-])O
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Name
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Quantity
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1.71 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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Quantity
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1.54 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reaction mixture
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (100 mL×3)
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WASH
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Type
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WASH
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Details
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Combined organic layers were washed with 2N NaOH (20 mL×3), water (100 mL), brine (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=C(C(=CC=C1)[N+](=O)[O-])N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
